5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(3-fluorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C25H20FN3O2/c1-31-22-12-5-2-8-18(22)15-28-16-27-23-20-10-3-4-11-21(20)29(24(23)25(28)30)14-17-7-6-9-19(26)13-17/h2-13,16H,14-15H2,1H3
• InChI Key: VAODZVUEJVNZSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=CC(=CC=C5)F
• Molecular Formula: C25H20FN3O2
• Molecular Weight: 413.4 g/mol

Description

5-(3-fluorobenzyl)-3-(2-methoxybenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and cancer research.

Scientific Research Applications

Hepatitis B Virus (HBV) Inhibitor

A study detailed the synthesis and structural analysis of a compound similar to the requested, highlighting its potential as a new inhibitor of hepatitis B. The compound demonstrated in vitro nanomolar inhibitory activity against Hepatitis B virus (HBV), supported by molecular docking studies and single-crystal X-ray analysis. This suggests a promising avenue for antiviral therapy development against HBV, emphasizing the compound's relevance in medicinal chemistry and drug design (Ivashchenko et al., 2019).

Blood Platelet Antiaggregation Activity

Research into the synthesis of 3‐amino‐5H‐1,2,3‐triazino[5,4‐b]indol‐4‐one derivatives demonstrated compounds with blood platelet antiaggregation activity. This application is critical for developing therapies to prevent blood clots, potentially useful in cardiovascular disease management (Monge et al., 1991).

HIV-1 Integrase Inhibitors

The synthesis of "methyl 3-amino-5-(4-fluorobenzyl)-2-pyridinecarboxylate" outlined a key intermediate in the production of HIV-1 integrase inhibitors. This research contributes to the ongoing efforts in HIV treatment, highlighting the potential of such compounds in the development of new therapeutic agents (Boros et al., 2007).

Cytotoxic Activities

A series of isatin derivatives, including 1-butyl-5/7-chloro/fluoro-3-((4-methoxybenzyl)imino)indolin-2-ones, were synthesized and evaluated for their cytotoxic activities against various cancer cell lines. This indicates the potential application of similar compounds in cancer research, aiming at the development of new anticancer drugs (Reddy et al., 2013).

Larvicidal Activity

Compounds with the pyrimidine structure have been prepared and tested for their significant larvicidal activity against mosquito larvae. This suggests a potential application in the development of new agents for controlling mosquito-borne diseases (Gorle et al., 2016).